Cas no 89241-33-8 (1-(Phenylsulfonyl)-1h-Indol-3-YlMethanol)

• Product Name: 1-(Phenylsulfonyl)-1h-Indol-3-YlMethanol
• CAS No: 89241-33-8
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• MDL: MFCD02682024
• CID: 719951
• PubChem ID: 2776213
• Update Time: 2025-09-26

1-(Phenylsulfonyl)-1h-Indol-3-YlMethanol Chemical and Physical Properties

Names and Identifiers

• [1-(Phenylsulfonyl)-1H-indol-3-yl]methanol
• [1-(benzenesulfonyl)indol-3-yl]methanol
• [1-(PHENYLSULPHONYL)-1H-INDOL-3-YL]METHANOL
• 1H-Indole-3-methanol,1-(phenylsulfonyl)-
• (1-(phenylsulfonyl)-1H-indol-3-yl)methanol
• 1-(phenylsulfonyl)-3-(hydroxymethyl)indole
• 1-benzenesulfonyl-1H-indol-3-ylmethanol
• 1H-Indole-3-methanol,1-(phenylsulfonyl)
• 1-Phenylsulphonylindole-3-methanol
• [1-(Phenylsulfonyl)-1H-indol-3-yl]methanol, AldrichCPR
• DTXSID50379894
• [1-(benzenesulfonyl)-1H-indol-3-yl]methanol
• MFCD02682024
• 3-hydroxymethyl-N-(phenylsulfonyl)indole
• 89241-33-8
• SCHEMBL946691
• ZMLXSFMIPYDHIN-UHFFFAOYSA-N
• MS-22139
• J-502697
• 1-(Phenylsulfonyl)-1h-Indol-3-YlMethanol

• MDL： MFCD02682024
• Inchi： 1S/C15H13NO3S/c17-11-12-10-16(15-9-5-4-8-14(12)15)20(18,19)13-6-2-1-3-7-13/h1-10,17H,11H2
• InChI Key： ZMLXSFMIPYDHIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(CO)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 287.06200
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.32
• Melting Point: 90 °C
• Boiling Point: 529.5°C at 760 mmHg
• Flash Point: 274°C
• Refractive Index: 1.644
• PSA: 67.68000
• LogP: 3.45140

1-(Phenylsulfonyl)-1h-Indol-3-YlMethanol Security Information

• Safety Instruction： S24/25